Cas no 1448079-42-2 (3-bromo-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine)

• Product Name: 3-bromo-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine
• CAS No: 1448079-42-2
• MF: C₁₇H₁₉BrN₂O₃
• MW: 379.248363733292
• CID: 5367264
• Update Time: 2025-06-08

3-bromo-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine Chemical and Physical Properties

Names and Identifiers

• [4-(3-bromopyridin-2-yl)oxypiperidin-1-yl]-(2,5-dimethylfuran-3-yl)methanone
• 3-bromo-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine

• Inchi： 1S/C17H19BrN2O3/c1-11-10-14(12(2)22-11)17(21)20-8-5-13(6-9-20)23-16-15(18)4-3-7-19-16/h3-4,7,10,13H,5-6,8-9H2,1-2H3
• InChI Key： SCBLGCNDWZVZDY-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=CC=C2Br)CC1)(C1C=C(C)OC=1C)=O

Additional information on 3-bromo-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine

3-Bromo-2-{[1-(2,5-Dimethylfuran-3-Carbonyl)piperidin-4-yl]oxy}pyridine (CAS No. 1448079-42-2): A Comprehensive Overview

3-Bromo-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine (CAS No. 1448079-42-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated pyridine ring and a substituted piperidine moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The brominated pyridine ring is a key functional group in this compound, providing a versatile platform for further chemical modifications. The presence of the bromine atom allows for facile substitution reactions, making it an attractive starting material for the synthesis of a wide range of derivatives. This flexibility is particularly valuable in drug discovery, where the ability to fine-tune the chemical structure can significantly impact the pharmacological properties of the final product.

The piperidine moiety, specifically the 1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl group, adds another layer of complexity to the molecule. Piperidine derivatives are known for their ability to interact with various biological targets, including receptors and enzymes. The substitution with a 2,5-dimethylfuran-3-carbonyl group introduces additional hydrophobic and aromatic interactions, which can enhance the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of 3-bromo-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and enzymes, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-bromo-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings suggest that it may have therapeutic applications in oncology, particularly in the treatment of solid tumors.

The pharmacokinetic properties of 3-bromo-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine have been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Its metabolic stability and low toxicity profile make it a suitable candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-bromo-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3-bromo-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine (CAS No. 1448079-42-2) represents a promising lead compound in the development of novel therapeutic agents. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.